Cas no 2877657-56-0 (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine)

• Product Name: 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine
• CAS No: 2877657-56-0
• MF: C₁₁H₁₂F₂N₄
• MW: 238.236588478088
• CID: 5308278
• PubChem ID: 165431524
• Update Time: 2025-06-07

4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• F6839-0228
• 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine
• AKOS040888114
• 2877657-56-0
• 8-(4,4-Difluoro-1-piperidinyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C11H12F2N4/c12-11(13)1-5-16(6-2-11)9-10-15-4-8-17(10)7-3-14-9/h3-4,7-8H,1-2,5-6H2
• InChI Key： MDDCCPKWRIAZFX-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCC(F)(F)CC1

Computed Properties

• Exact Mass: 238.10300272g/mol
• Monoisotopic Mass: 238.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.47±0.30(Predicted)

Additional information on 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine

Introduction to 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine (CAS No. 2877657-56-0)

4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2877657-56-0, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine consists of a piperidine ring fused with an imidazo[1,2-a]pyrazine core, both of which are flanked by fluorine substituents at the 4-position. This arrangement not only imparts electronic properties conducive to interactions with biological targets but also enhances metabolic stability, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The imidazo[1,2-a]pyrazine scaffold is particularly noteworthy due to its presence in several bioactive natural products and drug candidates. For instance, derivatives of this scaffold have been investigated for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The introduction of fluorine atoms into the molecule further enhances its pharmacological profile by improving lipophilicity and binding affinity.

The piperidine moiety in 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine adds another layer of functionality that can be exploited for drug design. Piperidine derivatives are well-known for their role as key pharmacophores in numerous approved drugs, contributing to their efficacy and safety profiles. The combination of the imidazo[1,2-a]pyrazine and piperidine cores in this compound suggests a multifaceted approach to targeting multiple disease mechanisms simultaneously.

One of the most compelling aspects of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine is its potential as a lead compound for further derivatization. The presence of both fluorine atoms and nitrogen-rich heterocycles provides numerous opportunities for chemical modification without compromising the core pharmacophoric elements. This flexibility allows medicinal chemists to fine-tune the properties of the molecule, such as solubility, bioavailability, and target specificity.

Recent studies have begun to explore the biological activity of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine using both computational modeling and experimental approaches. Initial findings suggest that this compound exhibits promising interactions with enzymes and receptors involved in key pathological processes. For example, preliminary data indicate that it may inhibit certain kinases that are overexpressed in cancer cells or modulate cytokine production in inflammatory conditions.

The fluorine atoms in the molecule are particularly interesting from a structural perspective. Fluorine substitution can significantly alter the electronic distribution within a molecule, leading to enhanced binding affinity and selectivity. In the case of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine, these fluorine atoms are strategically positioned to interact with polar residues in biological targets, potentially improving the compound's ability to bind effectively.

The synthesis of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine presents unique challenges due to its complex heterocyclic framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the imidazo[1,2-a]pyrazine core.

Once synthesized, 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine can be subjected to rigorous biological testing to assess its efficacy and safety profiles. High-throughput screening (HTS) technologies allow researchers to rapidly evaluate thousands of compounds against various biological targets simultaneously. This approach has been instrumental in identifying lead compounds for further optimization.

The integration of computational chemistry into drug discovery has also played a crucial role in understanding the behavior of 4,4-difluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine at a molecular level. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how the compound interacts with its biological targets at an atomic resolution. These insights are invaluable for guiding structural modifications aimed at improving potency and selectivity.

In conclusion, 4 , 4 -difluoro - 1 - { imidazo [ 1 , 2 - a ] pyrazin - 8 - yl } piperidine ( CAS No . 2877657 - 56 - 0 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it an attractive molecule for developing novel therapeutic agents . As research continues to uncover new biological functions associated with imidazo[1 , 2 - a ] pyrazine derivatives , compounds like this one are likely to play an increasingly important role in addressing complex diseases.